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Compound of Interest

Compound Name: Anti-Rat CD2 Antibody (OX-34)

Cat. No.: B3252270 Get Quote

This guide provides essential safety and logistical information for the proper disposal of the

Anti-Rat CD2 Antibody (clone OX-34). The procedures outlined are intended for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

standard laboratory practices.

Product Information and Hazard Assessment
The Anti-Rat CD2 Antibody (OX-34) is a mouse monoclonal antibody that recognizes the rat

CD2 antigen, a glycoprotein found on thymocytes and peripheral T-cells.[1][2] It is typically

supplied as a liquid in a buffer solution. While the antibody itself is generally not considered

hazardous, the buffer solution may contain preservatives that require specific handling.[3][4]

Common Buffer Components:
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Component Typical Concentration Notes

Phosphate Buffered Saline

(PBS)
pH 7.4 A non-hazardous salt solution.

Bovine Serum Albumin (BSA) 0.2%
A non-hazardous protein

stabilizer.[5][6]

Sodium Azide 0.09%

A preservative that can be

toxic if ingested in large

quantities.[3][7] At this

concentration, it is generally

not considered hazardous for

disposal in small quantities.

Proclin 300 0.05%
A biocide and preservative.[5]

[6][8]

Hazard Classification:

Products containing monoclonal antibodies are often classified as non-hazardous in

accordance with regulations such as (EC) No. 1272/2008 (GHS/CLP).[3] However, it is crucial

to consult the product-specific Safety Data Sheet (SDS) provided by the manufacturer for

detailed hazard information. If an SDS is not readily available, the antibody solution should be

handled with standard laboratory precautions.

Personal Protective Equipment (PPE)
When handling and disposing of the Anti-Rat CD2 Antibody (OX-34), the following personal

protective equipment should be worn to minimize exposure risks:

Lab coat: To protect clothing from splashes.

Safety glasses: To protect the eyes from splashes.

Gloves: Chemical-resistant gloves to prevent skin contact.

Disposal Protocol
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The disposal of non-hazardous monoclonal antibodies should be conducted in the same

manner as other non-hazardous injectable medications or as general clinical waste.[9][10]

Always adhere to local, regional, and national environmental regulations for laboratory waste

disposal.[3][11]

Step-by-Step Disposal Procedure:

Decontamination (if necessary): If the antibody has been used in experiments involving

infectious agents or hazardous materials, it must be decontaminated using an appropriate

method such as autoclaving or chemical disinfection before disposal.[12]

Small Spills: In the event of a small spill, absorb the liquid with an absorbent material.[11]

Transfer the contaminated absorbent material to a designated chemical waste container.

Clean the spill area thoroughly with soap and water.

Empty Vials and Packaging:

Empty vials that contained the antibody solution should be disposed of in accordance with

institutional guidelines for laboratory plastic or glass waste.

Packaging that is not contaminated can be disposed of as general laboratory waste.

Liquid Waste:

For small quantities of unused antibody solution, it may be permissible to dispose of it

down the sanitary sewer with copious amounts of water, provided this is in accordance

with local regulations. The low concentration of preservatives in small volumes is unlikely

to pose a significant environmental hazard.

Alternatively, liquid waste can be collected in a designated waste container for non-

hazardous liquid waste and disposed of through the institution's chemical waste

management program.

Contaminated Materials: Any materials, such as pipette tips, tubes, or gloves, that have

come into contact with the antibody solution should be disposed of in the appropriate

laboratory waste stream (e.g., biohazardous waste if applicable, or general laboratory waste

if not contaminated with infectious agents).
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Experimental Workflow and Disposal Decision
Pathway
The following diagram illustrates the decision-making process for the proper disposal of Anti-
Rat CD2 Antibody (OX-34) and associated materials.

Start: Handling Anti-Rat CD2 Antibody (OX-34)
Hazard Assessment

Decontamination Disposal Pathway

Anti-Rat CD2 Antibody (OX-34) 
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No
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Disposal Decision Pathway for Anti-Rat CD2 Antibody (OX-34)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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